5-Thiazolecarboxamide, 2-(4-methoxyphenyl)-4-methyl-

• CAS No.: 82875-44-3
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.3 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C12H12N2O2S/c1-7-10(11(13)15)17-12(14-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H2,13,15)
• InChI Key: GEXIUKNFKXMXHI-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C(=O)N

Description

5-Thiazolecarboxamide, 2-(4-methoxyphenyl)-4-methyl- is a useful research compound. Its molecular formula is C12H12N2O2S and its molecular weight is 248.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a mixed solvent of 50 ml of aqueous 28% ammonia and 450 ml of ethanol, 13.9 g of ethyl 2-(4-methoxyphenyl)-4-methylthiazole-5-carboxylate which had been prepared by heating a mixture of p-methoxybenzamide, ethyl α-chloroacetoacetate, phosphorus pentasulfide and n-butyl alcohol under a reflux for 5 hours was dissolved. Then, in a similar manner as in Example 3 the object was obtained as colourless aciculate melting at 179.5° to 180.5° C. in an amount of 8.6 g corresponding to the yield of 69%.